Cas no 4405-94-1 (6α-Fluoro-16α,17,21-trihydroxypregna-1,4,9(11)-triene-3,20-dione 21-Acetate)

• Product Name: 6α-Fluoro-16α,17,21-trihydroxypregna-1,4,9(11)-triene-3,20-dione 21-Acetate
• CAS No: 4405-94-1
• MF: C₂₃H₂₇FO₆
• MW: 418.46
• CID: 1059650
• Update Time: 2025-10-28

6α-Fluoro-16α,17,21-trihydroxypregna-1,4,9(11)-triene-3,20-dione 21-Acetate Chemical and Physical Properties

Names and Identifiers

• 6α-Fluoro-16α,17,21-trihydroxypregna-1,4,9(11)-triene-3,20-dione 21-Acetate
• CID 131668008

• Inchi： 1S/C23H27FO6/c1-12(25)30-11-20(28)23(29)19(27)10-16-14-9-18(24)17-8-13(26)4-6-21(17,2)15(14)5-7-22(16,23)3/h4-6,8,14,16,18-19,27,29H,7,9-11H2,1-3H3/t14-,16+,18+,19-,21-,22+,23+/m1/s1
• InChI Key： YGJGUDWTWGIYMD-PDMQQMMRSA-N
• SMILES： F[C@@H]1C2=CC(C=C[C@]2(C)C2=CC[C@]3(C)[C@@](C(COC(C)=O)=O)([C@@H](C[C@H]3[C@@H]2C1)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 919
• Topological Polar Surface Area: 101

Additional information on 6α-Fluoro-16α,17,21-trihydroxypregna-1,4,9(11)-triene-3,20-dione 21-Acetate

Recent Advances in the Study of 6α-Fluoro-16α,17,21-trihydroxypregna-1,4,9(11)-triene-3,20-dione 21-Acetate (CAS: 4405-94-1)

The compound 6α-Fluoro-16α,17,21-trihydroxypregna-1,4,9(11)-triene-3,20-dione 21-Acetate (CAS: 4405-94-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This synthetic glucocorticoid derivative is structurally related to corticosteroids and has shown promising therapeutic potential in various preclinical and clinical studies. The latest research has focused on its anti-inflammatory, immunosuppressive, and potential anti-cancer properties, making it a compound of high interest for drug development.

Recent studies have explored the molecular mechanisms underlying the pharmacological effects of 6α-Fluoro-16α,17,21-trihydroxypregna-1,4,9(11)-triene-3,20-dione 21-Acetate. One key finding is its high affinity for glucocorticoid receptors (GR), which mediates its anti-inflammatory effects. Researchers have utilized advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding interactions between this compound and GR, providing insights into its enhanced potency compared to traditional glucocorticoids.

In addition to its anti-inflammatory properties, recent investigations have highlighted its potential in oncology. Preclinical models have demonstrated that 6α-Fluoro-16α,17,21-trihydroxypregna-1,4,9(11)-triene-3,20-dione 21-Acetate can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional therapies. This effect is believed to be mediated through the modulation of apoptotic pathways and the inhibition of pro-survival signals. These findings suggest that this compound could be a candidate for combination therapies in cancer treatment.

The synthesis and optimization of 6α-Fluoro-16α,17,21-trihydroxypregna-1,4,9(11)-triene-3,20-dione 21-Acetate have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of this compound with higher purity and yield, addressing previous challenges related to scalability. Furthermore, structural modifications have been explored to enhance its bioavailability and reduce potential side effects, paving the way for its clinical application.

Despite these promising developments, challenges remain. The pharmacokinetics and long-term safety profile of 6α-Fluoro-16α,17,21-trihydroxypregna-1,4,9(11)-triene-3,20-dione 21-Acetate require further investigation. Ongoing clinical trials are expected to provide critical data on its efficacy and safety in human subjects. Additionally, researchers are exploring its potential in other therapeutic areas, such as autoimmune diseases and metabolic disorders.

In conclusion, 6α-Fluoro-16α,17,21-trihydroxypregna-1,4,9(11)-triene-3,20-dione 21-Acetate (CAS: 4405-94-1) represents a promising compound with diverse therapeutic applications. The latest research underscores its potential as a next-generation glucocorticoid with improved efficacy and safety profiles. Continued investigation into its mechanisms of action and clinical applications will be essential to fully realize its therapeutic potential.